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Compound of Interest

Compound Name: 5-Cyano-2-fluorobenzaldehyde

Cat. No.: B133695 Get Quote

5-Cyano-2-fluorobenzaldehyde: A Technical
Safety Guide for Researchers
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the material safety data for 5-Cyano-2-
fluorobenzaldehyde (CAS No. 146137-79-3), a key intermediate in pharmaceutical and

agrochemical synthesis. This document consolidates critical safety information, physical and

chemical properties, and handling protocols to ensure safe laboratory practices.

Chemical and Physical Properties
5-Cyano-2-fluorobenzaldehyde is a white to light yellow powder. The following table

summarizes its key physical and chemical properties.
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Property Value Source

Molecular Formula C₈H₄FNO
--INVALID-LINK--, --INVALID-

LINK--

Molecular Weight 149.12 g/mol
--INVALID-LINK--, --INVALID-

LINK--

Appearance White to light yellow powder --INVALID-LINK--

Density 1.25 ± 0.1 g/cm³ (Predicted) --INVALID-LINK--

Boiling Point 216.5 ± 20.0 °C (Predicted) --INVALID-LINK--

Flash Point 84.7 ± 21.8 °C --INVALID-LINK--

Purity ≥ 98% (GC) --INVALID-LINK--

Hazard Identification and Safety Information
5-Cyano-2-fluorobenzaldehyde is classified as an irritant and corrosive substance.[1] The

following tables outline its GHS classification and associated precautionary statements.

GHS Hazard Classification
Hazard Class Category

GHS
Pictogram

Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

2 Irritant Warning
H315: Causes

skin irritation

Serious Eye

Damage/Eye

Irritation

1 Corrosive Danger

H318: Causes

serious eye

damage

Specific Target

Organ Toxicity

(Single

Exposure)

3 Irritant Warning

H335: May

cause respiratory

irritation
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Source: Aggregated GHS information from notifications to the ECHA C&L Inventory.[1][2]

Precautionary Statements

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.echemi.com/products/pd180521108663-5-cyano-2-fluorobenzaldehyde.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Cyano-2-fluorobenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

P264
Wash skin thoroughly after

handling.

P271
Use only outdoors or in a well-

ventilated area.

P280
Wear protective gloves/eye

protection/face protection.

Response P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P310
Immediately call a POISON

CENTER or doctor/physician.

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.

P405 Store locked up.

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.

Source: Aggregated GHS information from notifications to the ECHA C&L Inventory.[1][2]
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Toxicological Information
Detailed quantitative toxicological data such as LD50 or LC50 values for 5-Cyano-2-
fluorobenzaldehyde are not readily available in the public domain. The hazard assessment is

primarily based on aggregated data from suppliers and databases like the ECHA C&L

Inventory. The primary toxicological concerns are its corrosive effects on the eyes and irritant

effects on the skin and respiratory system.

Experimental Protocols
Specific experimental safety studies for 5-Cyano-2-fluorobenzaldehyde are not publicly

available. However, the hazard classifications suggest that standard methodologies, such as

those outlined by the Organisation for Economic Co-operation and Development (OECD), were

likely used to determine the irritant and corrosive properties.

OECD Test Guideline 404: Acute Dermal Irritation/Corrosion This test involves the application

of the substance to the skin of a laboratory animal (typically a rabbit) for a set period. The skin

is then observed for signs of erythema (redness) and edema (swelling) at specific intervals.

OECD Test Guideline 405: Acute Eye Irritation/Corrosion For this test, the substance is applied

to the eye of an animal subject. The eye is then examined for damage to the cornea, iris, and

conjunctiva at specified time points to assess the extent and reversibility of any lesions.

Accidental Release and Disposal Workflow
In the event of a spill, a systematic approach is crucial to ensure safety and minimize

environmental contamination. The following diagram outlines a logical workflow for handling an

accidental release of 5-Cyano-2-fluorobenzaldehyde.
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Spill of 5-Cyano-2-
fluorobenzaldehyde Detected

Assess the Spill
(Quantity, Location, Risks)

Evacuate Immediate Area
Restrict Access

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Use inert absorbent material)

Clean Up Spill
(Collect material into a sealed container)

Decontaminate the Area
(Wash with appropriate solvent/water)

Dispose of Waste
(Follow institutional and local regulations)

Report the Incident
(Follow institutional protocols)

Spill Response Complete

Click to download full resolution via product page

Spill Response Workflow for 5-Cyano-2-fluorobenzaldehyde.
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Handling and Storage
Handling:

Handle in a well-ventilated place.[3]

Wear suitable protective clothing, including chemical-impermeable gloves and safety

goggles.[3]

Avoid contact with skin and eyes.[3]

Avoid the formation of dust and aerosols.[3]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[3]

Storage:

Store the container tightly closed in a dry, cool, and well-ventilated place.[3]

Keep away from incompatible materials such as strong oxidizing agents.

Recommended storage temperature is between 0-8°C.[2]

Conclusion
5-Cyano-2-fluorobenzaldehyde is a valuable research chemical that requires careful handling

due to its irritant and corrosive properties. Researchers and laboratory personnel must adhere

to the safety precautions outlined in this guide and consult the full Safety Data Sheet (SDS)

from their supplier before use. By implementing proper engineering controls, personal

protective equipment, and safe work practices, the risks associated with this compound can be

effectively managed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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